Cas no 5693-42-5 (1-phenyl-1-(2-thienyl)methanamine)

1-phenyl-1-(2-thienyl)methanamine structure
5693-42-5 structure
Product Name:1-phenyl-1-(2-thienyl)methanamine
CAS No:5693-42-5
MF:C11H11NS
MW:189.276741266251
MDL:MFCD06655742
CID:872481
PubChem ID:335613
Update Time:2025-04-19

1-phenyl-1-(2-thienyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-phenyl(thiophen-2-yl)methanaminium
    • 1-PHENYL-1-THIEN-2-YLMETHANAMINE
    • phenyl(thiophen-2-yl)methanamine
    • AKOS016042239
    • G30438
    • rac-C-phenyl-C-thiophen-2-yl-methylamine
    • 1-phenyl-1-(2-thienyl)methanamine
    • CS-0233301
    • MFCD06655742
    • BS-38370
    • SCHEMBL3645137
    • AKOS000211878
    • MUAFFFYJFXPGHN-UHFFFAOYSA-N
    • 1-PHENYL-1-(THIOPHEN-2-YL)METHANAMINE
    • 5693-42-5
    • EN300-13243
    • MDL: MFCD06655742
    • Inchi: 1S/C11H11NS/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8,11H,12H2
    • InChI Key: MUAFFFYJFXPGHN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 190.06916
  • Monoisotopic Mass: 189.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 16-18 °C
  • Boiling Point: 313.8±27.0 °C at 760 mmHg
  • Flash Point: 194.1±22.3 °C
  • PSA: 27.64

1-phenyl-1-(2-thienyl)methanamine Security Information

1-phenyl-1-(2-thienyl)methanamine Pricemore >>

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